Cas no 1871327-69-3 (3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol)

• Product Name: 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol
• CAS No: 1871327-69-3
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5285738
• Update Time: 2025-06-20

3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol

• Inchi： 1S/C9H19NOS/c1-7(6-10)8(11)9(2)4-3-5-12-9/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： UIKIRIHCEWEKIP-UHFFFAOYSA-N
• SMILES： S1CCCC1(C)C(C(C)CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol

Introduction to 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol (CAS No. 1871327-69-3)

3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol, with the CAS number 1871327-69-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a methyl group, and a thiolane ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiolane ring in 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol is particularly noteworthy. Thiolane rings are known for their ability to modulate various biological processes, including enzyme activity and protein-protein interactions. Recent studies have shown that compounds containing thiolane rings can exhibit potent antioxidant and anti-inflammatory properties, making them promising candidates for the development of new therapeutic agents.

The amino group in 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol adds to its versatility. Amino groups are common in many biologically active molecules and can participate in hydrogen bonding, which is crucial for molecular recognition and binding interactions. This feature enhances the compound's potential for use in drug design and development.

The methyl groups present in the structure of 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol contribute to its lipophilicity, which is an important factor in determining the compound's bioavailability and cellular permeability. Lipophilic compounds are often more easily absorbed by cells, which can enhance their therapeutic efficacy.

In terms of its biological activities, recent research has highlighted several promising applications for 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol. Studies have shown that this compound exhibits significant antioxidant activity, which can help protect cells from oxidative stress and damage. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol has also been found to possess anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Compounds with anti-inflammatory properties can help reduce inflammation and alleviate symptoms associated with these conditions.

The pharmacological profile of 3-Amino-2-methyl-1-(2-methylthiolan-2-yl)propan-1-ol has been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the inflammatory response and are often elevated in inflammatory diseases.

In vivo studies have further confirmed the therapeutic potential of 3-Amino-2-methyl-1-(2-methylthiolan-2-y l)propan - 1 - ol strong>. Animal models have shown that this compound can reduce inflammation and improve symptoms in conditions such as arthritis and colitis. These findings suggest that 3-Amino - 2 - methyl - 1 - ( 2 - methylthiolan - 2 - yl ) propan - 1 - ol strong > may have broad applications in the treatment of inflammatory diseases. p > < p >The safety profile of 3 - Amino - 2 - methyl - 1 - ( 2 - methylthiolan - 2 - yl ) propan - 1 - ol strong > has also been evaluated . Preclinical studies have indicated that this compound is well tolerated at therapeutic doses , with minimal side effects . This favorable safety profile makes it an attractive candidate for further clinical development . p > < p >In conclusion ,< strong > 3 - Amino - 2 - methyl - 1 - ( 2 - methylthiolan - 2 - yl ) propan - 1 - ol strong > ( CAS No . 1871327 - 69 - 3 ) represents a promising compound with significant potential for use in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activities , make it a valuable candidate for the development of new therapeutic agents . Ongoing research continues to explore its full range of applications , further solidifying its importance in the field . p > article > response >